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Note to the Reader: The following technical guide addresses the core modeling philosophy of

Modumate, a software company operating within the Architecture, Engineering, and
Construction (AEC) industry. The request's specified audience and requirements (e.g.,
signaling pathways, experimental protocols) suggest a focus on drug development or life
sciences. It is important to clarify that Modumate's technology is applied to the design and
construction of buildings, not molecular or biological systems. Therefore, this document adapts
the requested format to the domain of architectural modeling and prefabrication.

Technical Guide: Modumate's Core Modeling
Philosophy
Executive Summary

Modumate's core modeling philosophy is centered on the principle of "Design for
Manufacturing and Assembly (DfMA)" within a Building Information Modeling (BIM) framework.
The company's platform is engineered to treat buildings not as monolithic sculptures, but as a
"kit of parts"—a collection of discrete, manufacturable components and assemblies.[1] This
approach aims to bridge the gap between architectural design and the realities of construction
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by automating the generation of construction-ready documents and data directly from a high-
fidelity 3D model.[1] By embedding manufacturing logic and hierarchical structure into the
design process, Modumate seeks to empower architects to focus on design rather than
laborious drafting, thereby increasing efficiency, reducing errors, and facilitating prefabrication
and modular construction workflows.[2][3]

Core Principles

Modumate's methodology is built upon several foundational principles that differentiate it from
traditional CAD and BIM tools.

o Hierarchical Modeling: The platform employs a multi-layered hierarchy to structure building
data, progressing from conceptual massing to detailed assemblies. This ensures that every
modeled element carries deep semantic information about its composition and connections.

[41[5]

o Automation of Documentation: A primary goal is to automate the creation of core
construction documents, including drawing sets (plans, sections, elevations), bills of
materials (quantities), and high-fidelity renderings.[4] This is achieved by creating a
sufficiently data-rich model that can be algorithmically translated into 2D representations and
schedules.[1]

o Real-Time Visualization and Collaboration: Built on the Unreal Engine, Modumate provides
a high-fidelity, real-time rendering environment, allowing for immediate visual feedback and
immersive walkthroughs.[1][4] The platform also supports simultaneous collaboration for up
to 16 users, akin to a multiplayer game, enabling teams to design together in the same
model.[1][4]

o Direct-to-Fabrication Data: The modeling process is designed to produce a digital twin of the
building that is precise enough to drive manufacturing processes.[6][7] By modeling actual
construction components like studs, panels, and boards, the output can more directly inform
fabrication machinery and assembly lines.[1]

Modeling Methodology: A Hierarchical Approach

Modumate's workflow is structured into a distinct, four-layer hierarchy. This structured
approach ensures that design intent is progressively detailed with manufacturing and assembly
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constraints at each stage.
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Level Component Description Primary Function
A foundational map of
all connections and
assemblies in a Defines the building's
building. It consists of spatial volume and the
) planes, edges, and topological
1 Massing Graph _ , _
vertices that represent  relationships between
the location of walls, primary building
floors, roofs, and the elements.
details connecting
them.[4][5]
The physical
construction systems
Hosts onto the
that separate spaces, _
Massing Graph to
such as walls, floors,
) ) apply real-world
2 Separator Assemblies  doors, and windows. )
_ construction
These are parametric ]
) ) ] assemblies to the
objects with defined
) conceptual layout.
material layers and
parts.[1][5]
2D graphs drawn on
the faces of Separator o
] ] Subdivides surfaces
Assemblies to define ) ]
o to specify material
the layout of finishes, o ]
3 Surface Graphs ] finishes and precise
trim, and other
placement of
surface-hosted
] ) ) attachments.
objects like cabinets.
[51[8]
) Populates the model
3D objects that host ) )
with detailed
onto Surface Graphs,
Attachment ) ) ) components that are
4 _ including furniture,
Assemblies attached to the

fixtures, trim, and

cabinetry.[5]

primary building
surfaces.
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Key Workflows and Protocols

This protocol outlines the standard operational workflow within the Modumate environment to
progress from a conceptual design to automated documentation.

o Massing Graph Creation:
o Define the building's primary volumetric and spatial layout using planar modeling tools.

o Draw planes, edges, and vertices that will serve as the host geometry for assembilies.
Every element is data-rich, not "dumb" geometry.[4]

o Utilize join tools to clean up unnecessary vertices and ensure a clean topological map.[5]
e Separator Assembly Hosting:

o Select pre-defined or custom-built Separator Assemblies (e.g., "2x6 Wood Stud Wall with
GWB").

o "Host" these assemblies onto the corresponding planes and edges of the Massing Graph.
The software automatically populates the geometry with the detailed components of the
assembly.[5]

o Surface Graph Definition:
o Activate the Surface Graph tool (SG hotkey) on a Separator face (e.g., an interior wall).[8]

o Draw edges on the 2D surface to define regions for different finishes (e.g., tile wainscot,
paint). These edges act as boundaries for attachments.[8]

e Attachment Assembly Placement:
o Select Attachment Assemblies (e.g., cabinets, baseboards, light fixtures).

o Host these objects onto the nodes, edges, or faces of the previously defined Surface
Graphs.

o Automated Document Generation:
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o Position cameras within the 3D model to generate saved views for renderings and
walkthroughs.[5]

o Create section cuts through the model to automatically generate 2D drawings (.DWG
format) for plans, sections, and elevations.[4]

o Export the Bill of Materials, which is a real-time quantity takeoff of every component in the
model.[1]

Logical and Data Flow Visualizations

The following diagrams illustrate the core logical and data flow relationships within the
Modumate philosophy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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